molecular formula C16H17NO2 B8463286 7-(Pyridin-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-ol

7-(Pyridin-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-ol

Cat. No.: B8463286
M. Wt: 255.31 g/mol
InChI Key: RVJIHMNPSSXBHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(Pyridin-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-ol is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H17NO2

Molecular Weight

255.31 g/mol

IUPAC Name

7-(pyridin-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-1-ol

InChI

InChI=1S/C16H17NO2/c18-16-3-1-2-13-4-5-14(10-15(13)16)19-11-12-6-8-17-9-7-12/h4-10,16,18H,1-3,11H2

InChI Key

RVJIHMNPSSXBHL-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C(C1)C=CC(=C2)OCC3=CC=NC=C3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Compound 1 (16.41 g, 64.9 mmol) in tetrahydrofuran (75 mL) at 0° C. was added dropwise a 1M solution of diisobutylaluminum hydride in toluene (97.3 mL). After 1 hr, the reaction was quenched with aqueous potassium sodium tartrate and diluted with ethyl acetate followed by warming to room temperature. After stirring for an additional hour, the layers were separated and the aqueous phase was re-extracted with ethyl acetate (2×). The extracts were combined, washed with brine, dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo. Chromatography of the residue on silica gel (elution with ethyl acetate) provided 12.96 g of Compound 2 as an oil which crystallized upon standing.
Quantity
16.41 g
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reactant
Reaction Step One
[Compound]
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solution
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0 (± 1) mol
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0 (± 1) mol
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reactant
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75 mL
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97.3 mL
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